Cas no 2137663-67-1 (Pyridine, 5-(2-fluoro-5-nitrophenyl)-2-nitro-)

• Product Name: Pyridine, 5-(2-fluoro-5-nitrophenyl)-2-nitro-
• CAS No: 2137663-67-1
• MF: C₁₁H₆FN₃O₄
• MW: 263.181445598602
• CID: 5268353
• Update Time: 2025-07-22

Pyridine, 5-(2-fluoro-5-nitrophenyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-(2-fluoro-5-nitrophenyl)-2-nitro-

• Inchi： 1S/C11H6FN3O4/c12-10-3-2-8(14(16)17)5-9(10)7-1-4-11(13-6-7)15(18)19/h1-6H
• InChI Key： SGNCHDCVNJJPQE-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=NC=C(C2=CC([N+]([O-])=O)=CC=C2F)C=C1

Additional information on Pyridine, 5-(2-fluoro-5-nitrophenyl)-2-nitro-

Pyridine, 5-(2-fluoro-5-nitrophenyl)-2-nitro- (CAS No. 2137663-67-1): A Comprehensive Overview

Pyridine, 5-(2-fluoro-5-nitrophenyl)-2-nitro- (CAS No. 2137663-67-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its intricate molecular structure, has been the subject of extensive studies due to its potential applications in drug development and synthetic chemistry. The presence of multiple nitro and fluoro substituents in its structure imparts unique reactivity and functionality, making it a valuable building block for various chemical syntheses.

The molecular formula of this compound can be represented as C₁₁H₇FN₃O₃, highlighting its complex composition. The nitro groups at the 2nd and 5th positions, along with the fluoro substituent at the 2nd position of the phenyl ring, contribute to its distinct chemical properties. These functional groups are known for their ability to participate in various chemical reactions, including nucleophilic aromatic substitution, electrophilic aromatic substitution, and redox reactions.

In recent years, the pharmaceutical industry has shown increasing interest in nitroaromatic compounds due to their versatile biological activities. Pyridine, 5-(2-fluoro-5-nitrophenyl)-2-nitro- is no exception and has been explored for its potential role in developing novel therapeutic agents. The fluoro atom, in particular, is a well-known pharmacophore that can enhance metabolic stability and binding affinity of drug molecules. Its incorporation into the molecular framework of this compound suggests promising applications in medicinal chemistry.

One of the most compelling aspects of Pyridine, 5-(2-fluoro-5-nitrophenyl)-2-nitro- is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop new synthetic pathways that could be applied to the production of active pharmaceutical ingredients (APIs). For instance, the nitro groups can be reduced to amines under appropriate conditions, opening up possibilities for further functionalization. This adaptability makes it a valuable intermediate in organic synthesis.

The fluoro substituent also plays a crucial role in modulating the electronic properties of the molecule. Fluorinated aromatic compounds are known for their ability to influence bioavailability and pharmacokinetic profiles of drugs. By introducing fluorine atoms into drug candidates, chemists can improve their stability against degradation and enhance their interaction with biological targets. This property has been extensively studied in the development of antiviral and anticancer agents.

Recent advancements in computational chemistry have further enhanced our understanding of Pyridine, 5-(2-fluoro-5-nitrophenyl)-2-nitro-. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These studies have highlighted the compound's potential as a scaffold for developing new therapeutic entities. The ability to predict and modulate its binding affinity through computational methods has significantly accelerated drug discovery processes.

In addition to its pharmaceutical applications, Pyridine, 5-(2-fluoro-5-nitrophenyl)-2-nitro- has found utility in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. The presence of multiple nitro groups enhances its electron-withdrawing capabilities, which can be beneficial in designing materials with specific electronic characteristics.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct its complex framework efficiently. These methods not only improve the efficiency of synthesis but also allow for greater control over regioselectivity and stereoselectivity.

The safety profile of Pyridine, 5-(2-fluoro-5-nitrophenyl)-2-nitro- is another critical aspect that has been thoroughly evaluated through experimental studies. While nitroaromatic compounds are known for their reactivity, proper handling protocols ensure that they can be used safely in laboratory settings. Researchers have developed protocols for handling these compounds that minimize exposure risks while maintaining high standards of experimental integrity.

The environmental impact of producing and using Pyridine, 5-(2-fluoro-5-nitrophenyl)-2-nitro- is also a consideration that has been addressed through green chemistry principles. Efforts have been made to develop synthetic routes that reduce waste generation and minimize hazardous byproducts. These initiatives align with global efforts to promote sustainable chemical practices.

In conclusion, Pyridine, 5-(2-fluoro-5-nitrophenyl)-2-nitro- (CAS No. 2137663-67-1) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate in organic synthesis and a promising candidate for developing new therapeutic agents. The ongoing research into this compound continues to uncover new applications and synthetic strategies that underscore its importance in modern chemistry.